Tetraphenylmethane
Overview
Description
Tetraphenylmethane is an organic compound consisting of a methane core with four phenyl substituents . It was first synthesized by Moses Gomberg in 1898 .
Synthesis Analysis
Gomberg’s classical organic synthesis starts by reacting triphenylmethyl bromide with phenylhydrazine to form the hydrazine. Oxidation with nitrous acid then produces the azo compound from which, on heating above the melting point, nitrogen gas evolves with the formation of tetraphenylmethane .Molecular Structure Analysis
The molecular formula of Tetraphenylmethane is C25H20. It has an average mass of 320.426 Da and a monoisotopic mass of 320.156494 Da .Physical And Chemical Properties Analysis
Tetraphenylmethane has a density of 1.1±0.1 g/cm3, a boiling point of 431.8±40.0 °C at 760 mmHg, and a flash point of 212.5±21.4 °C. It has no H bond acceptors or donors, and four freely rotating bonds .Scientific Research Applications
Asymmetric Catalysis
TPM derivatives have been utilized in asymmetric catalysis due to their unique structural properties. The rigid, saddle-shaped framework of TPM provides a stable environment that can enhance the selectivity and efficiency of catalytic reactions . This stability is crucial for reactions that require precise molecular orientations, making TPM derivatives valuable for synthesizing chiral molecules.
Liquid Crystalline Materials
The geometric rigidity and distinct shape of TPM make it an ideal candidate for the development of liquid crystalline materials . These materials have applications in display technologies, such as LCD screens, where the alignment of molecules affects the optical properties. TPM’s structure allows for controlled orientation, which is essential for the consistent performance of these materials.
Molecular Devices
TPM’s ability to maintain a precise spatial arrangement of peripheral functional groups makes it suitable for constructing molecular devices . These devices, which operate on a nanometer scale, can be used in various applications, including molecular electronics and sensors. The rigidity of TPM ensures that the functional groups are optimally positioned for desired electronic interactions.
Organic Light-Emitting Diodes (OLEDs)
TPM derivatives have shown promise in the field of organic light-emitting diodes (OLEDs) . Their luminescent properties can be harnessed to create efficient and bright displays. The structural stability of TPM contributes to the durability and longevity of OLED components, which are key factors for commercial viability.
Organic Field-Effect Transistors (OFETs)
The electronic properties of TPM derivatives are being explored for use in organic field-effect transistors (OFETs) . OFETs are an essential component of flexible electronics, and TPM’s stable structure could lead to improved performance and reliability in these devices.
Sensory Applications
TPM-based compounds are being investigated for their potential in sensory applications . The ability of TPM to arrange chromophores in a defined spatial configuration makes it possible to develop sensors that can detect various stimuli with high sensitivity and selectivity.
Safety and Hazards
Mechanism of Action
- Tetraphenylmethane consists of a methane core with four phenyl substituents. Its primary targets are not well-defined, but it interacts with various cellular components due to its aromatic structure and substituents .
Target of Action
Its pharmacokinetic properties and environmental context play crucial roles in its overall effectiveness. 🌟
References:
- Robbins, A., Jeffrey, G. A., Chesick, J. P., Donohue, J., Cotton, F. A., Frenz, B. A., & Murillo, C. A. (1975). A refinement of the crystal structure of tetraphenylmethane: three independent redeterminations. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 31(10), 2395–2399. doi: 10.1107/S0567740875007686 . Gomberg, M. (1898). On tetraphenylmethane. Journal of the American Chemical Society, 20(10), 773–780. doi: 10.1021/ja02072a009 .
properties
IUPAC Name |
tritylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEQHIRFAKIASBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30212215 | |
Record name | Methane, tetraphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30212215 | |
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Molecular Weight |
320.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
630-76-2 | |
Record name | 1,1′,1′′,1′′′-Methanetetrayltetrakis[benzene] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=630-76-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Tetraphenylmethane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000630762 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetraphenylmethane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43332 | |
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Record name | Methane, tetraphenyl- | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetraphenylmethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.132 | |
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Record name | Tetraphenylmethane | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of tetraphenylmethane?
A1: Tetraphenylmethane has a molecular formula of C25H20 and a molecular weight of 320.43 g/mol.
Q2: What are some key spectroscopic characteristics of tetraphenylmethane and its derivatives?
A2: Tetraphenylmethane derivatives are often characterized using a combination of techniques including 1H NMR, 13C NMR, UV-Vis spectroscopy, and fluorescence spectroscopy. [] For example, researchers have used 1H NMR and elemental analysis to confirm the position and degree of sulfonation in sulfonated poly(arylene ether) containing tetraphenylmethane moieties. [] UV-Vis and fluorescence spectroscopy are particularly useful in studying the photophysical properties of tetraphenylmethane-based dendrimers and other derivatives. [, ]
Q3: How does the structure of tetraphenylmethane contribute to its material properties?
A3: The tetraphenylmethane core, with its tetrahedral geometry, provides a rigid and bulky structure. This bulky nature can hinder crystallization and enhance the glass-forming ability of the molecules, making them suitable for applications requiring amorphous materials. [, ]
Q4: What is the thermal stability of tetraphenylmethane-based polymers?
A4: Tetraphenylmethane-based polymers generally exhibit good thermal stability. For instance, poly[4,4′-bis(1-naphthyloxy)tetraphenylmethane] shows a 5% weight loss temperature of 534 °C and a glass transition temperature of 258 °C. [] Similarly, poly(amine-imide)s containing tetraphenylmethane pendant groups exhibit 10% weight loss above 510 °C under nitrogen atmosphere. []
Q5: How does the choice of substituents on the tetraphenylmethane core affect its properties?
A5: The selection of substituents significantly impacts the properties of tetraphenylmethane derivatives. For instance, incorporating hole transporting and electron transporting units leads to bipolar tetraphenylmethane derivatives suitable for organic light-emitting devices (OLEDs). [, ] Similarly, introducing sulfonic acid groups to the phenyl rings results in polymers suitable for proton exchange membranes in fuel cells. []
Q6: What are the potential advantages of tetraphenylmethane-based hole-transporting materials in perovskite solar cells?
A6: Studies show that tetraphenylmethane-arylamine based hole-transporting materials (HTMs) possess higher glass transition temperatures and larger water contact angles compared to the commonly used spiro-OMeTAD, while maintaining comparable hole mobility. [] This suggests better stability and moisture resistance, crucial for enhancing the long-term performance of perovskite solar cells.
Q7: Have tetraphenylmethane derivatives been explored for catalytic applications?
A7: While not as extensively studied as other applications, tetraphenylmethane derivatives have shown potential in catalysis. For example, recyclable hypervalent iodine(III) reagents based on a tetraphenylmethane structure have been developed for site-selective α-tosyloxylation of ketones. []
Q8: How is computational chemistry used in the study of tetraphenylmethane?
A8: Computational methods like density functional theory (DFT) are employed to study the electronic structure and properties of tetraphenylmethane derivatives. [, ] For instance, DFT calculations have been used to understand the electronic band structures and charge transport properties of three-dimensional covalent organic frameworks based on polymerized tetraphenylmethane. [] Additionally, DFT combined with non-equilibrium Green's function formalism helps analyze charge transport pathways in single molecule junctions of oligo-1,4-phenylene conductors anchored to a gold substrate via a tetraphenylmethane tripod. []
Q9: How does the position of anchoring groups on the tetraphenylmethane core affect its self-assembly on surfaces?
A9: Studies comparing meta- and para-substituted tetraphenylmethane tripods on gold surfaces reveal significant differences in self-assembly. The meta derivative forms well-ordered monolayers with most anchoring groups bound to the surface. Conversely, the para derivative forms multilayer films with physically adsorbed adlayers on the chemisorbed monolayer. [] This highlights the importance of anchoring group positioning in controlling self-assembly and ultimately the properties of the resulting materials.
Q10: How does altering the central atom from carbon to silicon in tetraphenylmethane derivatives influence their properties?
A10: Replacing the central carbon with silicon can lead to intriguing differences. For example, while both carbon- and silicon-centered amidinium···carboxylate frameworks can form similar channel-containing networks with certain anions, they exhibit distinct structures when using anions like terephthalate or bicarbonate. [] This difference is attributed to the lower geometrical flexibility of tetraphenylsilane compared to tetraphenylmethane, despite silicon having a larger atomic radius.
Q11: How does the length of the linear thioether oligomer based on a tetraphenylmethane core influence the size of the stabilized gold nanoparticles?
A11: Interestingly, varying the length of linear tetraphenylmethane-based thioether oligomers (trimer, pentamer, heptamer) does not significantly impact the size of the stabilized gold nanoparticles. This suggests that the bulky tetraphenylmethane core plays a more dominant role in determining the nanoparticle size compared to the number of sulfur atoms or the overall oligomer length. []
Q12: How stable are tetraphenylmethane-based gold nanoparticles?
A12: Gold nanoparticles stabilized by linear tetraphenylmethane-based thioether oligomers exhibit remarkable processability and long-term stability in common organic solvents. This stability is attributed to the enwrapping effect of the oligomers around the gold nanoparticle surface. []
Q13: Are there strategies for enhancing the solubility of tetraphenylmethane-based polymers?
A13: Yes, introducing specific functional groups can improve solubility. For instance, incorporating tetraphenylmethane pendant groups into poly(amine-imide)s significantly enhances their solubility in many aprotic solvents. [] This increased solubility is valuable for solution processing techniques in various applications.
Q14: What analytical techniques are commonly used to characterize the porosity of tetraphenylmethane-based materials?
A14: Researchers utilize techniques like Brunauer–Emmett–Teller (BET) surface area analysis to evaluate the porosity of these materials. For instance, hypercrosslinked conjugated microporous polymers synthesized from tetraphenylmethane exhibit a large BET surface area of 921 m2 g-1. []
Q15: How is the crystal structure of tetraphenylmethane derivatives determined?
A15: Single-crystal X-ray diffraction is the primary method for determining the crystal structures of tetraphenylmethane derivatives. This technique provides insights into the molecular packing, intermolecular interactions, and the presence of any guest molecules within the crystal lattice. [, , , , ]
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